2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C22H26N2O4/c1-14-5-7-18(9-15(14)2)24-13-17(12-22(24)26)23-21(25)11-16-6-8-19(27-3)20(10-16)28-4/h5-10,17H,11-13H2,1-4H3,(H,23,25)
• InChI Key: QMKMADARKHWMKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)CC3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide, also known as DMPO, is a compound that has gained significant interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide is not fully understood, but it is believed to act through modulation of the glutamatergic system. This compound has been shown to inhibit the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in excitatory neurotransmission. This inhibition leads to a reduction in the release of glutamate, a neurotransmitter that is involved in neuronal damage and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and apoptosis. It has also been shown to increase the expression of neurotrophic factors, which promote neuronal survival and growth.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide has several advantages for use in lab experiments, including its stability and low toxicity. However, it can be difficult to work with due to its low solubility in water and other solvents.

Future Directions

There are several future directions for research on 2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide, including further investigation of its mechanism of action and potential therapeutic applications. Additionally, research could focus on developing more efficient synthesis methods and improving the solubility of the compound for use in lab experiments. Finally, there is potential for this compound to be used in combination with other compounds for synergistic effects.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide can be synthesized through a multi-step process that involves the condensation of 3,4-dimethoxybenzaldehyde with 3,4-dimethylpyrrolidine-2,5-dione, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is then purified through recrystallization.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.